Cas no 1864295-45-3 (N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine)

• Product Name: N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine
• CAS No: 1864295-45-3
• MF: C₈H₁₆F₂N₂O
• MW: 194.222249031067
• CID: 6078797
• PubChem ID: 165836906
• Update Time: 2025-07-17

N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-790057
• 1864295-45-3
• N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine

• Inchi： 1S/C8H16F2N2O/c1-12(6-8(9,10)5-11)7-2-3-13-4-7/h7H,2-6,11H2,1H3
• InChI Key： WVEWLYREWDWGSN-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)C1COCC1)F

Computed Properties

• Exact Mass: 194.12306946g/mol
• Monoisotopic Mass: 194.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine

Recent Advances in the Study of N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine (CAS: 1864295-45-3)

N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine (CAS: 1864295-45-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoropropyl and oxolan-3-amine moieties, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for complex diseases. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and computational modeling, to achieve high purity and yield. The compound's structural features, including the presence of fluorine atoms, contribute to its stability and ability to interact with biological targets, making it a valuable candidate for drug development.

In vitro and in vivo studies have demonstrated that N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine exhibits potent inhibitory effects on specific enzymatic pathways involved in disease progression. For instance, recent findings suggest that the compound can modulate key signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for neurodegenerative disorders.

The pharmacological profile of N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine has been further elucidated through pharmacokinetic and pharmacodynamic studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, supporting its suitability for further clinical development. Moreover, preliminary toxicity studies indicate a manageable safety profile, although additional research is needed to fully assess its long-term effects.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential therapeutic applications. Several patents have been filed for derivatives and formulations of N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine, highlighting its commercial potential. Future research directions include exploring its efficacy in combination therapies and identifying biomarkers for patient stratification.

In conclusion, N-(3-amino-2,2-difluoropropyl)-N-methyloxolan-3-amine represents a promising candidate in the field of medicinal chemistry, with broad applications in oncology and neurology. Continued research and development efforts are expected to further unlock its therapeutic potential and pave the way for clinical trials. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing chemical biology and drug discovery.